Cas no 1787905-54-7 (N-(1H-1,3-benzodiazol-2-yl)methyl-5-phenyl-1,3-oxazole-2-carboxamide)

• Product Name: N-(1H-1,3-benzodiazol-2-yl)methyl-5-phenyl-1,3-oxazole-2-carboxamide
• CAS No: 1787905-54-7
• MF: C₁₈H₁₄N₄O₂
• MW: 318.3293633461
• CID: 5948901
• PubChem ID: 76145302
• Update Time: 2025-06-13

N-(1H-1,3-benzodiazol-2-yl)methyl-5-phenyl-1,3-oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-1,3-benzodiazol-2-yl)methyl-5-phenyl-1,3-oxazole-2-carboxamide
• N-(1H-benzimidazol-2-ylmethyl)-5-phenyl-1,3-oxazole-2-carboxamide
• N-((1H-benzo[d]imidazol-2-yl)methyl)-5-phenyloxazole-2-carboxamide
• AKOS024648056
• F2434-1131
• 1787905-54-7
• N-[(1H-1,3-benzodiazol-2-yl)methyl]-5-phenyl-1,3-oxazole-2-carboxamide

• Inchi： 1S/C18H14N4O2/c23-17(18-20-10-15(24-18)12-6-2-1-3-7-12)19-11-16-21-13-8-4-5-9-14(13)22-16/h1-10H,11H2,(H,19,23)(H,21,22)
• InChI Key： JCVZRWMUKQFIRB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CN=C1C(NCC1NC2=CC=CC=C2N=1)=O

Computed Properties

• Exact Mass: 318.11167570g/mol
• Monoisotopic Mass: 318.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8Ų

Additional information on N-(1H-1,3-benzodiazol-2-yl)methyl-5-phenyl-1,3-oxazole-2-carboxamide

Introduction to N-(1H-1,3-benzodiazol-2-yl)methyl-5-phenyl-1,3-oxazole-2-carboxamide (CAS No. 1787905-54-7)

N-(1H-1,3-benzodiazol-2-yl)methyl-5-phenyl-1,3-oxazole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 1787905-54-7, represents a convergence of heterocyclic chemistry and medicinal innovation, offering a promising scaffold for the development of novel bioactive molecules.

The molecular structure of N-(1H-1,3-benzodiazol-2-yl)methyl-5-phenyl-1,3-oxazole-2-carboxamide incorporates several key pharmacophoric elements that are well-documented for their biological activity. The benzodiazole moiety, a prominent feature in many pharmacologically active agents, is known for its role in modulating central nervous system function. Specifically, the 1H-benzodiazole ring system contributes to the compound's potential as an anxiolytic or sedative agent, although its exact mechanism of action remains an area of active investigation.

Complementing the benzodiazole core is the 1,3-oxazole ring, which is another heterocyclic component frequently encountered in drug discovery programs. The oxazole ring is characterized by its oxygen-containing five-membered structure, which can participate in various hydrogen bonding interactions and hydrophobic interactions with biological targets. In this context, the presence of the oxazole moiety in N-(1H-1,3-benzodiazol-2-yl)methyl-5-phenyl-1,3-oxazole-2-carboxamide may enhance its binding affinity to specific proteins or enzymes involved in metabolic pathways relevant to neurological disorders.

The phenyl group at the 5-position of the 1,3-oxazole ring further enriches the structural complexity of this compound. Phenyl-substituted molecules are commonly found in pharmaceuticals due to their ability to improve solubility and metabolic stability while simultaneously enhancing binding interactions at target sites. The specific positioning of the phenyl group in N-(1H-1,3-benzodiazol-2-yl)methyl-5-phenyl-1,3-oxazole-2-carboxamide may influence its pharmacokinetic properties and overall efficacy.

In recent years, there has been a growing interest in exploring novel derivatives of benzodiazole and oxazole-based compounds for their potential applications in treating various neurological and psychiatric conditions. For instance, modifications to the benzodiazole ring system have led to the development of compounds with enhanced selectivity for certain neurotransmitter receptors, thereby reducing side effects associated with traditional benzodiazepines. Similarly, structural variations of 1,3-dioxoles have been investigated for their anti-inflammatory and antioxidant properties.

The synthesis of N-(1H-1,3-benzodiazol strong >)-methyl -5 -phenyl -1 ,3 - oxazole -2 -carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the benzodiazole moiety typically begins with the condensation of appropriate precursors under acidic or basic catalysis. Subsequent functionalization steps are then employed to introduce the phenyl group and the carboxamide moiety at strategic positions within the molecule. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to achieve high regioselectivity and yield during these transformations.

The pharmacological evaluation of N-(1H - 1 ,3 -benzodiazol )-methyl -5 -phenyl -1 ,3 - oxazole -2 -carboxamide has revealed several intriguing properties that warrant further exploration. Initial in vitro studies have demonstrated moderate binding affinity to certain serotonin receptors, suggesting potential antidepressant activity. Additionally, preliminary pharmacokinetic assessments indicate that this compound exhibits reasonable oral bioavailability and metabolic stability in animal models.

The potential therapeutic applications of N-( 1 H - 1 ,3 -benzodiazol )-methyl -5 -phenyl - 1 ,3 - oxazole -2-carboxamide extend beyond traditional neurological treatments. Research has hinted at its possible utility in managing chronic pain conditions by modulating pain-signaling pathways mediated by opioid receptors. Furthermore, its structural features may make it a valuable lead compound for developing novel agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, N-( 1 H - 1 ,3-benzodiazol )-methyl -5-ph enyl - 1 ,3 - oxazole )-carboxamide (CAS No. 1787905 strong])-54.7 strong>) represents a compelling example of how structural innovation can lead to the discovery of novel bioactive molecules with significant therapeutic potential. Its unique combination of pharmacophoric elements positions it as a promising candidate for further preclinical and clinical investigations aimed at addressing unmet medical needs in neurological and psychiatric disorders.